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Methimazole Microemulsion: Formulation & Permeation
Profile

Parameter Details / Value

Formulation Type Microemulsion (ME)

Drug Load 3% Methimazole [1]

Oil Phase Oleic Acid-Transcutol P (1:10 ratio) [1]

Surfactant System Tween 80 and Span 20 [1]

Cosurfactant Propylene Glycol [1]

Droplet Size 7.06 to 28.13 nm [1]

Viscosity 120 to 254 centipoises [1]

Key Finding Characteristics and release depend on surfactant/cosurfactant ratio, water, and

oil content [1].
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Parameter Details / Value

Optimal
Formulation

High surfactant-to-cosurfactant ratio, low water and oil percentages [1] [2].

Microemulsion Advantages and Supporting Evidence

Microemulsions are thermodynamically stable, transparent dispersions with ultra-small droplet sizes

(typically 10-100 nm), which contribute to their enhanced penetration ability [3].

Enhanced Skin Retention and Permeation: The small droplet size of microemulsions creates a high

surface area for drug interaction with the skin, promoting diffusion. Furthermore, the components of
the microemulsion (such as surfactants and oils) can act as penetration enhancers by disrupting the

structure of the skin's outermost layer, the stratum corneum, facilitating drug delivery [1] [3].
Evidence from Other Antifungal Agents: While direct head-to-head studies comparing

methimazole microemulsion to a conventional cream are limited in the public domain, research on
other hydrophobic drugs strongly supports the superiority of the microemulsion form. A study on

clotrimazole found that both a microemulsion and a microemulsion-based gel showed remarkably
higher drug retention in the skin compared to a conventional cream, with no drug detected in the

receptor fluid below the skin, indicating a favorable localized effect [4].
Suitability for Poorly Soluble Drugs: Microemulsions are particularly effective for increasing the

solubility and skin delivery of lipophilic (oil-soluble) drugs, which aligns with the development goals for
topical methimazole [3].

Experimental Protocols for Permeation Assessment

The following workflow outlines the standard methodology used in research to evaluate the skin permeation

of topical formulations like microemulsions.
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Preparation of Formulation

Prepare skin model
(e.g., excised rat skin)

Set up Franz
diffusion cell

Apply formulation
to donor chamber

Sample from receiver
chamber at intervals

Analyze samples
(e.g., UV Spectrophotometry)

Calculate permeation
parameters (Jss, Kp, Tlag)

Click to download full resolution via product page

The key steps involved are [1]:

Skin Model Preparation: Excised abdominal skin from animal models (e.g., Wistar rats) is carefully

prepared, cleaned of subcutaneous fat, and stored frozen until use. The skin thickness is
standardized [1].
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Franz Diffusion Cell Setup: The skin membrane is mounted between the donor and receiver

chambers of a Franz diffusion cell. The receiver chamber is filled with a suitable buffer (e.g.,
phosphate buffer, pH 7.4) and maintained at body temperature (37°C) with constant stirring [1].

Sample Application and Analysis: A defined amount of the test formulation (e.g., microemulsion) is
applied to the skin surface in the donor chamber. Samples are automatically or manually withdrawn

from the receiver chamber at predetermined time intervals over 24 hours and analyzed for drug
content using a validated method like UV spectrophotometry [1].

Data Calculation: The amount of drug permeated is used to calculate key parameters like steady-
state permeability rate (Jss), permeability coefficient (Kp), and lag time (Tlag) [1].

Key Takeaways for Researchers

Proven Formulation Strategy: Methimazole microemulsion is a promising and efficient vehicle for
topical delivery, with optimized formulations showing high permeation potential and commercialization

viability [1] [2].
Mechanism of Enhancement: The superior permeation is attributed to the nanoscale droplet size

and the penetration-enhancing properties of the microemulsion components, which work
synergistically to improve drug delivery into the skin [1] [3].

Favorable Safety Profile: Topical application of methimazole aims to provide localized effects, such
as skin brightening for melasma treatment, while minimizing systemic exposure and the adverse

effects associated with oral administration [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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